1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H18FN3O2/c1-25-17-13-23(16-9-7-15(20)8-10-16)22-18(17)19(24)21-12-11-14-5-3-2-4-6-14/h2-10,13H,11-12H2,1H3,(H,21,24)
• InChI Key: VDNKWDSVNQQLFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(N=C1C(=O)NCCC2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol

Description

1-(4-Fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide, also known as FMPC, is an organic compound with a unique molecular structure. It is a member of the pyrazole family of compounds, which are nitrogen-containing heterocyclic compounds. FMPC has been studied for its potential use in a variety of scientific research applications, including drug discovery, drug synthesis, and biochemistry.

Scientific Research Applications

1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide has been studied for its potential use in a variety of scientific research applications. It has been used in drug discovery, drug synthesis, and biochemistry. In drug discovery, 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide has been used to screen for new drug candidates. In drug synthesis, it has been used to synthesize new drugs. In biochemistry, it has been used to study the structure and function of proteins, enzymes, and other biomolecules.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide is not yet fully understood. However, it is believed to interact with proteins and enzymes in the body, leading to changes in their structure and function. It is also believed to interact with other biomolecules, such as DNA, RNA, and lipids, leading to changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide are not yet fully understood. However, it is believed to interact with proteins and enzymes in the body, leading to changes in their structure and function. It is also believed to interact with other biomolecules, such as DNA, RNA, and lipids, leading to changes in their structure and function.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. Furthermore, it can be used to study the structure and function of proteins, enzymes, and other biomolecules. However, there are some limitations to using 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide in laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, its effects on proteins and enzymes can be difficult to measure accurately.

Future Directions

There are a number of potential future directions for research on 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide. These include further studies on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research could be conducted on its use in drug discovery and drug synthesis. Finally, further research could be conducted on its potential use as a diagnostic tool.

Synthesis Methods

1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide can be synthesized using a variety of methods, including the Wittig reaction, condensation reaction, and the Biginelli reaction. The Wittig reaction involves reacting a phosphonium ylide with an aldehyde or ketone, resulting in the formation of an alkylidene compound. The condensation reaction involves the reaction of two molecules, typically an aldehyde or ketone and an amine, to form a new molecule. The Biginelli reaction involves the reaction of an aldehyde, an urea, and an acid to form a new molecule. All of these methods have been used to synthesize 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide.